1-Methyl-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 1-methyl-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C12H14F3N3O2/c1-16-4-6-17(7-5-16)11-3-2-9(18(19)20)8-10(11)12(13,14)15/h2-3,8H,4-7H2,1H3
• InChI Key: NADZMUZERVWRKC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C12H14F3N3O2
• DSSTOX Substance ID: DTXSID70389596
• Molecular Weight: 289.25 g/mol
• CAS RN: 309734-66-5

Description

1-Methyl-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine is a synthetic organic compound that is composed of multiple functional groups, including a nitro group (-NO2), trifluoromethyl group (-CF3), and a piperazine ring. It is also known by its IUPAC name 1-methyl-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine hydrochloride.

Molecular Structure Analysis

The molecular formula of 1-Methyl-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine is C13H16F3N3O2. The InChI code is 1S/C13H16F3N3O2/c1-17-4-6-18(7-5-17)9-10-2-3-11(19(20)21)8-12(10)13(14,15)16/h2-3,8H,4-7,9H2,1H3.

Safety and Hazards

Safety data sheets suggest that dust formation should be avoided and that it’s important to avoid breathing in mist, gas, or vapors. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn. Adequate ventilation is necessary, and all sources of ignition should be removed.

Synthesis routes and methods I

Procedure details

2-Fluoro-5-nitrobenzotrifluoride (2 g) and 1-methylpiperazine (2 mL) were dissolved in methanol (5 mL). The yellow solution was stirred at rt overnight. The reaction mixture was diluted with water (100 mL) and extracted with ethyl acetate (2×100 mL). The organic solutions were evaporated to give 2-(4-methylpiperazino)-5-nitrobenzotrifluoride.

Synthesis routes and methods II

Procedure details

5-Fluoro-5-nitrobenzotrifluoride (2 g) and 1-methylpiperazine (2 mL) were dissolved in methanol (5 mL). The yellow solution was stirred at rt overnight. The reaction mixture was diluted with water (100 mL) and extracted with ethyl acetate (2×100 mL). The organic solutions were evaporated to give 2-(4-methylpiperazino)-5-nitrobenzotrifluoride.